Cas no 1807117-62-9 (Ethyl 4-bromomethyl-3-cyano-5-methylbenzoate)

• Product Name: Ethyl 4-bromomethyl-3-cyano-5-methylbenzoate
• CAS No: 1807117-62-9
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 4948015
• Update Time: 2025-05-19

Ethyl 4-bromomethyl-3-cyano-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromomethyl-3-cyano-5-methylbenzoate

• Inchi： 1S/C12H12BrNO2/c1-3-16-12(15)9-4-8(2)11(6-13)10(5-9)7-14/h4-5H,3,6H2,1-2H3
• InChI Key： FEXGZQNQUDASFI-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CC(C(=O)OCC)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-bromomethyl-3-cyano-5-methylbenzoate

Ethyl 4-bromomethyl-3-cyano-5-methylbenzoate: A Comprehensive Overview

Ethyl 4-bromomethyl-3-cyano-5-methylbenzoate, with the CAS No. 1807117-62-9, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its unique structure and functional groups, has been the subject of extensive research due to its potential applications in drug development, polymer synthesis, and advanced materials engineering.

The molecular structure of Ethyl 4-bromomethyl-3-cyano-5-methylbenzoate is notable for its aromatic ring system, which is substituted with a bromomethyl group at the para position, a cyano group at the meta position, and a methyl group at the ortho position relative to the ester functional group. This arrangement of substituents imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical transformations.

Recent studies have highlighted the importance of Ethyl 4-bromomethyl-3-cyano-5-methylbenzoate in the synthesis of advanced polymers and high-performance materials. Researchers have demonstrated that this compound can serve as a key intermediate in the production of thermally stable polymers, which are essential for aerospace and automotive industries. The bromomethyl group in particular has been shown to enhance the cross-linking efficiency during polymerization, leading to materials with superior mechanical properties.

In addition to its role in polymer science, Ethyl 4-bromomethyl-3-cyano-5-methylbenzoate has also been explored for its potential in medicinal chemistry. The cyano group and methyl substituents contribute to the compound's ability to act as a bioisostere in drug design, offering promising leads for the development of new pharmaceutical agents. Recent computational studies have revealed that this compound exhibits favorable pharmacokinetic properties, making it a valuable candidate for further preclinical testing.

The synthesis of Ethyl 4-bromomethyl-3-cyano-5-methylbenzoate involves a multi-step process that typically begins with the preparation of the corresponding benzoic acid derivative. This is followed by esterification using ethanol under controlled conditions to yield the desired product. The bromination step is carefully optimized to ensure high yields and purity, as impurities can significantly affect the compound's performance in downstream applications.

From an environmental standpoint, Ethyl 4-bromomethyl-3-cyano-5-methylbenzoate has been shown to exhibit low toxicity levels in aquatic environments, making it a safer alternative compared to other similar compounds. This attribute aligns with current global trends toward sustainable chemistry and green manufacturing practices.

Looking ahead, ongoing research into Ethyl 4-bromomethyl-3-cyano-5-methylbenzoate is expected to uncover even more applications across diverse industries. Its unique combination of functional groups positions it as a valuable building block for future innovations in materials science and pharmaceutical development.